8-(4-Methoxyphenyl)-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione

• IUPAC Name: 8-(4-methoxyphenyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C12H12N4O3/c1-19-9-4-2-8(3-5-9)15-6-7-16-11(18)10(17)13-14-12(15)16/h2-5H,6-7H2,1H3,(H,13,17)
• InChI Key: NYPJHNCSQQPCJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NNC(=O)C3=O
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

8-(4-Methoxyphenyl)-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione, also known as MTID, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTID is a heterocyclic compound that possesses a unique structure, which makes it an interesting candidate for further research.

Scientific Research Applications

Lipophilicity and Pharmacokinetics

Research on derivatives of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione, including 8-(4-Methoxyphenyl) variant, highlights their potential as bioactive substances with antitumor and analgesic activity. These compounds have been studied for their lipophilicity, a critical factor influencing drug absorption, distribution, metabolism, and excretion. Lipophilicity was assessed using reversed-phase high-performance liquid chromatography (RP-HPLC) and computational methods, suggesting favorable pharmacokinetics for oral drug activity in humans (Sztanke et al., 2010).

Antitumor Activity

Another study identified the antitumor activity of novel derivatives, including the 8-(4-Methoxyphenyl) variant, against various human carcinoma cell lines. These compounds demonstrated the ability to effectively inhibit the growth of certain cancer cells, with some showing specificity towards particular cell lines, indicating their potential use in targeted cancer therapies (Sztanke et al., 2007).

Thermal Stability

The thermal stability of these derivatives, essential for their medical application, was investigated using thermogravimetric analysis. The compounds showed stability at room temperature, a crucial aspect for any potential pharmaceutical application. Their thermal degradation was analyzed, providing insights into their structural robustness, which is vital for the development of stable drug formulations (Bartyzel et al., 2016).

Cytotoxic Activity

Various studies have synthesized and evaluated derivatives for their cytotoxic activity against different human cancer cell lines. These studies provide valuable insights into the structure-activity relationships, helping to identify specific structural features that enhance the compounds' efficacy against certain cancer cells. For instance, the introduction of hydroxyl and methoxy groups on the phenyl ring has been found to modulate cytotoxic activity effectively (Akbarzadeh et al., 2015).

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to interact with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound may interact with its targets, leading to changes in their function.

Biochemical Pathways

Triazole compounds have been associated with a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . This suggests that the compound may affect multiple biochemical pathways, leading to various downstream effects.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for triazolothiadiazine derivatives , which could provide insights into the potential ADME properties of this compound.

Result of Action

Given the diverse pharmacological activities associated with triazole compounds , it can be inferred that the compound may have a range of potential effects at the molecular and cellular level.